Cas no 332381-02-9 (<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-am ide)

• Product Name: <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-am ide
• CAS No: 332381-02-9
• MF: C₂₂H₁₆ClNO₂S
• MW: 393.885943412781
• CID: 3071653
• PubChem ID: 3132004
• Update Time: 2025-06-10

<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-am ide Chemical and Physical Properties

Names and Identifiers

• <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-am ide
• AKOS000577793
• 332381-02-9
• 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide
• 3-Chloro-6-methyl-N-(4-phenoxyphenyl)benzo[b]thiophene-2-carboxamide
• Oprea1_035314
• Oprea1_319150

• MDL： MFCD02049117
• Inchi： 1S/C22H16ClNO2S/c1-14-7-12-18-19(13-14)27-21(20(18)23)22(25)24-15-8-10-17(11-9-15)26-16-5-3-2-4-6-16/h2-13H,1H3,(H,24,25)
• InChI Key： PEUBZHXZXYVYMF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=CC(=CC=2)OC2C=CC=CC=2)=O)SC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 393.0590276Da
• Monoisotopic Mass: 393.0590276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-am ide

3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide: A Comprehensive Overview

3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide (CAS No. 332381-02-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide is composed of a benzo[b]thiophene core, a chloro substituent, a methyl group, and an amide linkage to a 4-phenoxyphenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide in the context of drug discovery. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide has been another area of focus in recent research. Studies have indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability and stability in biological systems make it a promising candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide, several research groups have conducted structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency and selectivity while minimizing potential side effects. For example, substituting different functional groups on the benzo[b]thiophene core or the 4-phenoxyphenyl moiety has led to the discovery of analogs with improved pharmacological profiles.

Clinical trials are an essential step in translating laboratory findings into practical applications. While no large-scale clinical trials have been reported for 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide as of yet, early-stage trials are underway to evaluate its safety and efficacy in treating specific conditions. Preliminary results from these trials are expected to provide valuable insights into the compound's therapeutic potential.

In conclusion, 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide (CAS No. 332381-02-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacological profile, paving the way for its development as a novel therapeutic agent in various medical fields.